(E)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C18H26N2O2S/c21-18(2-1-16-7-12-23-14-16)19-13-15-3-8-20(9-4-15)17-5-10-22-11-6-17/h1-2,7,12,14-15,17H,3-6,8-11,13H2,(H,19,21)/b2-1+
• InChI Key: YNBJTIYOYBQJFA-OWOJBTEDSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CSC=C2)C3CCOCC3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CSC=C2)C3CCOCC3
• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol

Description

(E)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide is a useful research compound. Its molecular formula is C18H26N2O2S and its molecular weight is 334.48. The purity is usually 95%.
BenchChem offers high-quality (E)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Science and Materials

• Multifunctional N-substituted (meth)acrylamides, related to the chemical , have been synthesized and used in the polymerization to create new polymers with unique properties. These polymers were characterized for their potential applications in various fields including materials science (Ling & Habicher, 2001).

Crystal Structure Analysis

• Studies on the structure and packing of acrylamide monomers have provided insights into their molecular configurations and interactions. Such analyses are crucial for understanding the properties of these compounds and their applications in designing redox-active polymers (Goswami et al., 2015).

Organic Synthesis

• Research in organic synthesis has explored reactions of αβ-unsaturated acid chlorides with enamines, leading to various compounds with potential applications in chemical synthesis. Understanding these reactions can lead to the development of new synthetic methodologies (Hickmott & Hopkins, 1968).

Medicinal Chemistry

• In medicinal chemistry, compounds structurally related to the query chemical have been synthesized and evaluated for their potential therapeutic applications. For example, thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives have been studied for their analgesic and antiparkinsonian activities (Amr et al., 2008).